Cas no 1805303-01-8 (3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805303-01-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4812168
• Update Time: 2025-05-19

3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)6-4(1-11)2-12-3-5(6)8(13)14/h2-3,7H,1,11H2,(H,13,14)
• InChI Key： VFCIKODWTGVIHA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805303-01-8)

3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805303-01-8) has emerged as a promising compound in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the difluoromethyl and aminomethyl functional groups, contribute to its versatility in drug design. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of selective kinase inhibitors. The researchers utilized a multi-step synthetic route to incorporate 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid into a series of compounds targeting specific oncogenic kinases, showing promising results in preclinical models.

In addition to its role in kinase inhibitor development, recent research has explored the compound's potential in addressing antimicrobial resistance. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful modification of 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid to create novel antibacterial agents with activity against multidrug-resistant Gram-positive pathogens. The study emphasized the importance of the difluoromethyl group in enhancing membrane permeability and target binding affinity.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid. A recent patent application (WO2023124567) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This advancement is particularly relevant for scaling up production to meet the growing demand in pharmaceutical research and development.

The compound's pharmacokinetic properties have also been the subject of recent investigations. Studies using advanced analytical techniques, including LC-MS/MS and microsomal stability assays, have provided valuable insights into its metabolic stability and potential for further optimization. These findings are crucial for guiding the design of derivatives with improved drug-like properties.

Looking forward, the versatility of 3-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylic acid suggests continued interest from the pharmaceutical industry. Several research groups have reported ongoing work exploring its application in central nervous system disorders, leveraging its ability to cross the blood-brain barrier. As more structural-activity relationship data becomes available, we anticipate seeing additional therapeutic applications emerge for this important chemical scaffold.